N-cyclohexyl-3-(2,5-dimethyl-1H-indol-3-yl)propanamide

• Molecular Formula: C19H26N2O
• Molecular Weight: 298.4 g/mol
• IUPAC Name: N-cyclohexyl-3-(2,5-dimethyl-1H-indol-3-yl)propanamide
• InChI: InChI=1S/C19H26N2O/c1-13-8-10-18-17(12-13)16(14(2)20-18)9-11-19(22)21-15-6-4-3-5-7-15/h8,10,12,15,20H,3-7,9,11H2,1-2H3,(H,21,22)
• InChI Key: BRQNLPJPNPNCAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=C2CCC(=O)NC3CCCCC3)C

Description

N-cyclohexyl-3-(2,5-dimethyl-1H-indol-3-yl)propanamide is an organic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications . This compound features a cyclohexyl group attached to a propanamide chain, which is further connected to a 2,5-dimethyl-1H-indole moiety.

Preparation Methods

The synthesis of N-cyclohexyl-3-(2,5-dimethyl-1H-indol-3-yl)propanamide typically involves the following steps:

Formation of the Indole Moiety: The indole nucleus can be synthesized through various methods, such as the Fischer indole synthesis, which involves the reaction of phenylhydrazine with ketones or aldehydes under acidic conditions.

Attachment of the Propanamide Chain: The propanamide chain can be introduced through amide bond formation reactions, often using reagents like carbodiimides or coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Cyclohexyl Group Introduction: The cyclohexyl group can be attached via nucleophilic substitution reactions, where a suitable cyclohexyl halide reacts with the intermediate compound.

Chemical Reactions Analysis

N-cyclohexyl-3-(2,5-dimethyl-1H-indol-3-yl)propanamide undergoes various chemical reactions, including:

Oxidation: The indole moiety can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of indole-2,3-diones.

Reduction: Reduction of the compound can be achieved using hydrogenation catalysts such as palladium on carbon, resulting in the formation of reduced indole derivatives.

Substitution: Electrophilic substitution reactions can occur at the indole nucleus, particularly at the C-3 position, using reagents like halogens or nitro compounds.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex indole derivatives with potential biological activities.

Biology: The compound has shown promise in biological assays, particularly for its antiviral and anticancer properties.

Medicine: Research indicates potential therapeutic applications, including anti-inflammatory and analgesic effects.

Industry: It is used in the development of new materials and chemical processes due to its unique structural properties.

Mechanism of Action

The mechanism of action of N-cyclohexyl-3-(2,5-dimethyl-1H-indol-3-yl)propanamide involves its interaction with specific molecular targets and pathways. The indole moiety is known to bind to various receptors and enzymes, modulating their activity. For instance, it can interact with serotonin receptors, influencing neurotransmission and exhibiting potential antidepressant effects . Additionally, the compound may inhibit certain enzymes involved in inflammatory pathways, contributing to its anti-inflammatory properties .

Comparison with Similar Compounds

N-cyclohexyl-3-(2,5-dimethyl-1H-indol-3-yl)propanamide can be compared with other indole derivatives, such as:

Indole-3-acetic acid: A plant hormone involved in growth regulation.

Indomethacin: A nonsteroidal anti-inflammatory drug (NSAID) used to reduce fever, pain, and inflammation.

Tryptophan: An essential amino acid and precursor to serotonin.

The uniqueness of this compound lies in its specific structural features, which confer distinct biological activities and potential therapeutic applications .